molecular formula C13H23NO3 B8792641 1-Octyl-5-oxopyrrolidine-3-carboxylic acid CAS No. 58505-91-2

1-Octyl-5-oxopyrrolidine-3-carboxylic acid

Cat. No.: B8792641
CAS No.: 58505-91-2
M. Wt: 241.33 g/mol
InChI Key: KTVSYQGGEIIOPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Octyl-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

58505-91-2

Molecular Formula

C13H23NO3

Molecular Weight

241.33 g/mol

IUPAC Name

1-octyl-5-oxopyrrolidine-3-carboxylic acid

InChI

InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-8-14-10-11(13(16)17)9-12(14)15/h11H,2-10H2,1H3,(H,16,17)

InChI Key

KTVSYQGGEIIOPJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCN1CC(CC1=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

129 g of octylamine, 130 g of itaconic acid and 149 g of triethanolamine were used to obtain 391 g of N-octyl-5-oxopyrrolidine-3-carboxylic acid triethanolammonium salt with
Quantity
129 g
Type
reactant
Reaction Step One
Quantity
130 g
Type
reactant
Reaction Step Two
Quantity
149 g
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

129 g of octylamine, 130 g of itaconic acid and 61 g of monoethanolamine were used to obtain 303 g of N-octyl-5-oxopyrrolidine-3-carboxylic acid monoethanolammonium salt with
Quantity
129 g
Type
reactant
Reaction Step One
Quantity
130 g
Type
reactant
Reaction Step Two
Quantity
61 g
Type
reactant
Reaction Step Three

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